3,4-dimethoxy-N-[2-(3-nitrophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-(3-nitrophenyl)benzotriazol-5-yl]benzamide
• InChI: InChI=1S/C21H17N5O5/c1-30-19-9-6-13(10-20(19)31-2)21(27)22-14-7-8-17-18(11-14)24-25(23-17)15-4-3-5-16(12-15)26(28)29/h3-12H,1-2H3,(H,22,27)
• InChI Key: SSCXYIRDUYZBAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2)C4=CC(=CC=C4)[N+](=O)[O-])OC
• Molecular Formula: C21H17N5O5
• Molecular Weight: 419.4 g/mol

Description

Benzamides are a significant class of amide compounds. They have been widely used in various industries such as medical, industrial, biological and potential drug industries. They are found in various natural products in organic chemistry.

Synthesis Analysis

A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives by using TEA as base and THF as solvent.

Molecular Structure Analysis

In a similar compound, the benzene rings are nearly coplanar, making a dihedral angle of 4.89 (8). An intramolecular N—H O hydrogen bond occurs between the imino and methoxy groups.

Chemical Reactions Analysis

The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity. Some of synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards.

Mechanism of Action

While the mechanism of action for the specific compound you mentioned is not available, many amide derivatives have been found to possess antitumor, anti-microbial, anti-HIV, anti-inflammatory, anticonvulsant, anti-bacterial, antifungal, analgesic and anticancer properties.

Future Directions

By conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application.